Cas no 40476-23-1 (1-Methylpentacene)

• Product Name: 1-Methylpentacene
• CAS No: 40476-23-1
• MF: C₂₃H₁₆
• MW: 292.373146057129
• CID: 2826299
• PubChem ID: 23505239
• Update Time: 2025-04-21

1-Methylpentacene Chemical and Physical Properties

Names and Identifiers

• Methylpentacen
• DTXCID70585334
• 40476-23-1
• DTXSID60634582
• 1-Methylpentacene

• Inchi： 1S/C23H16/c1-15-5-4-8-18-11-21-12-19-9-16-6-2-3-7-17(16)10-20(19)13-22(21)14-23(15)18/h2-14H,1H3
• InChI Key： SBPGLHSPFLNLPS-UHFFFAOYSA-N
• SMILES： C12C=C3C(C)=CC=CC3=CC1=CC1C=C3C=CC=CC3=CC=1C=2

Computed Properties

• Exact Mass: 292.125200510Da
• Monoisotopic Mass: 292.125200510Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų